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  4. (4E)-4-[2,3-Dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
(4E)-4-[2,3-Dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione (4E)-4-[2,3-Dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 618407-57-1
VCID: VC0384579
InChI: InChI=1S/C23H26N2O6/c1-14-5-7-17(31-14)20-19(22(27)23(28)25(20)10-4-9-24(2)3)21(26)15-6-8-16-18(13-15)30-12-11-29-16/h5-8,13,20,26H,4,9-12H2,1-3H3/b21-19+
SMILES: CC1=CC=C(O1)C2C(=C(C3=CC4=C(C=C3)OCCO4)[O-])C(=O)C(=O)N2CCC[NH+](C)C
Molecular Formula: C23H26N2O6
Molecular Weight: 426.5g/mol

(4E)-4-[2,3-Dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione

CAS No.: 618407-57-1

Main Products

VCID: VC0384579

Molecular Formula: C23H26N2O6

Molecular Weight: 426.5g/mol

(4E)-4-[2,3-Dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione - 618407-57-1

CAS No. 618407-57-1
Product Name (4E)-4-[2,3-Dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
Molecular Formula C23H26N2O6
Molecular Weight 426.5g/mol
IUPAC Name (E)-2,3-dihydro-1,4-benzodioxin-6-yl-[1-[3-(dimethylazaniumyl)propyl]-2-(5-methylfuran-2-yl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C23H26N2O6/c1-14-5-7-17(31-14)20-19(22(27)23(28)25(20)10-4-9-24(2)3)21(26)15-6-8-16-18(13-15)30-12-11-29-16/h5-8,13,20,26H,4,9-12H2,1-3H3/b21-19+
Standard InChIKey FLNKZJMMNKJFSV-XUTLUUPISA-N
Isomeric SMILES CC1=CC=C(O1)C2/C(=C(/C3=CC4=C(C=C3)OCCO4)\[O-])/C(=O)C(=O)N2CCC[NH+](C)C
SMILES CC1=CC=C(O1)C2C(=C(C3=CC4=C(C=C3)OCCO4)[O-])C(=O)C(=O)N2CCC[NH+](C)C
Canonical SMILES CC1=CC=C(O1)C2C(=C(C3=CC4=C(C=C3)OCCO4)[O-])C(=O)C(=O)N2CCC[NH+](C)C
PubChem Compound 5948244
Last Modified Nov 11 2021
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